2-Acetyl-6,7-dichloro-5-methoxybenzo[b]thiophene

• Molecular Formula: C11H8Cl2O2S
• Molecular Weight: 275.1 g/mol
• IUPAC Name: 1-(6,7-dichloro-5-methoxy-1-benzothiophen-2-yl)ethanone
• InChI: InChI=1S/C11H8Cl2O2S/c1-5(14)8-4-6-3-7(15-2)9(12)10(13)11(6)16-8/h3-4H,1-2H3
• InChI Key: DECZRBSBYOWOCY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=CC(=C(C(=C2S1)Cl)Cl)OC

Description

2-Acetyl-6,7-dichloro-5-methoxybenzo[b]thiophene is a useful research compound. Its molecular formula is C11H8Cl2O2S and its molecular weight is 275.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.0 g of 6,7-dichloro-5-methoxybenzo[b]thiophene in 30 ml of dry tetrahydrofuran and 10 ml dry ethyl ether under nitrogen at -20° is added 11.7 ml of 2.2M n-butyllithium, while the temperature is maintained at -20°. After stirring for 2 hours at this temperature, the reaction mixture is added dropwise through a transfer needle to a stirred solution of 22 ml of freshly distilled acetic anhydride in 40 ml of dry tetrahydrofuran at -20°. Five minutes after the addition, the reaction mixture is poured onto 100 ml 10% hydrochloric acid. The mixture is extracted twice with dichloromethane, the organic layers are collected and dried and the solvent is removed to give a solid. The solid is washed with ethyl ether to give 1.5 g of 2-acetyl-6,7-dichloro-5-methoxybenzo[b]thiophene as a fluffy solid. Recrystallization of the residue obtained by evaporation of the filtrate from ethyl ether-hexane gives an additional 0.6 g of 2-acetyl-6,7-dichloro-5-methoxybenzo[b]thiophene.